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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B15558424 Get Quote

An In-depth Technical Guide to the Safe Handling of Diundecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diundecyl phthalate-
d4, a deuterated form of Diundecyl phthalate (DUP). The information is intended for

professionals in research and development who may handle this compound. Due to the limited

availability of specific safety data for the deuterated form, this guide primarily relies on the well-

documented safety profile of the parent compound, Diundecyl phthalate, as their toxicological

and chemical properties are expected to be very similar.

Chemical and Physical Properties
Diundecyl phthalate-d4 is a synthetic chemical compound, an isotopically labeled version of

Diundecyl phthalate, where four hydrogen atoms have been replaced by deuterium.[1] It is

characterized as an oily, colorless, and odorless liquid that is insoluble in water.[1][2]
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Property Value

Molecular Formula C₃₀H₄₆D₄O₄

Molecular Weight 478.74 g/mol [1]

Appearance Oily, colorless, odorless liquid[1]

Melting Point -9°C[3]

Boiling Point 501-523°C[3][4][5]

Density 0.954-0.955 g/cm³ at 20°C[3][5]

Flash Point 252°C[5]

Water Solubility Insoluble[6]

Partition Coefficient (log Kow) 10.3 - 11.49[3][5]

Toxicological Data
The toxicological data presented below is for the non-deuterated Diundecyl phthalate (DUP).

These values are considered relevant for Diundecyl phthalate-d4 for risk assessment

purposes in a laboratory setting. DUP is expected to have low acute oral and dermal toxicity.[3]
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Toxicity Endpoint Species Route Value

Acute Oral Toxicity

(LD50)
Rat Oral > 15,800 mg/kg bw[7]

Acute Dermal Toxicity

(LD50)
Rabbit Dermal > 7,900 mg/kg bw[7]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

> 1.8 mg/L (6-hour

exposure)[3][7]

Skin Irritation Human, Rabbit Dermal
Non-irritating to mildly

irritating[3][7]

Eye Irritation Rabbit Ocular
Minimal to no

irritation[3][7]

Skin Sensitization Human Dermal Not a sensitizer[3]

Note on Experimental Protocols: The detailed experimental protocols for the cited toxicity

studies are not publicly available. The provided data is based on summaries from regulatory

assessments and safety data sheets.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety in

the laboratory.

Handling
Ventilation: Handle in a well-ventilated place.[8] Use appropriate exhaust ventilation where

aerosols or mists may be generated.[9]

Personal Hygiene: Avoid contact with skin and eyes.[8][9] Wash hands thoroughly after

handling.[10] Eating, drinking, and smoking should be prohibited in areas where this material

is handled, stored, and processed.[10]

Electrostatic Discharge: Prevent fire caused by electrostatic discharge steam.[8]
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Storage
Conditions: Store in a cool, dry, and well-ventilated area.[8][9] Keep the container tightly

closed.[8][9]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, and alkalis.[6]

Personal Protective Equipment (PPE)
The following personal protective equipment should be used when handling Diundecyl
phthalate-d4:

Protection Type Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[8]

Skin Protection

Wear impervious clothing and chemical-

resistant gloves. Gloves must be inspected prior

to use.[8][9]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with

appropriate cartridges.[8][11]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[9]

[11]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[8][9]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[9][11]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[8][9]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment.[9] Ensure adequate ventilation.[9]

Evacuate personnel to safe areas.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9] Do not let

the product enter drains.[9]

Containment and Cleaning: Use absorbent material to pick up the spill.[6] Collect and

arrange for disposal in suitable, closed containers.[8][9]

Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow

Preparation:
- Assess Risks

- Ensure Ventilation

Wear Appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

Chemical Handling:
- Avoid contact

- Use in fume hood if necessary

Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area

Post-Handling:
- Decontaminate work area
- Wash hands thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Diundecyl phthalate-d4.
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Emergency Response for Exposure

Exposure Occurs

Inhalation:
Move to fresh air

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 min

Ingestion:
Rinse mouth, do not induce vomiting

Assess Severity

Seek Medical Attention

Chemical Reactivity Profile

Diundecyl phthalate-d4

Acids

liberates

Strong Oxidizing Acids

causes

Caustic Solutions

interacts with

Alkali Metals / Hydrides

mixes with

HeatVigorous Exothermic Reaction Flammable Hydrogen Gas

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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